Cas no 2243174-86-7 (3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one)

• Product Name: 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one
• CAS No: 2243174-86-7
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5926499
• PubChem ID: 146049946
• Update Time: 2025-10-20

3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2243174-86-7
• 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one
• EN300-6431302

• Inchi： 1S/C7H12ClNO2/c1-7(2)5-9(4-3-8)6(10)11-7/h3-5H2,1-2H3
• InChI Key： UCQSUJFXSWWHTJ-UHFFFAOYSA-N
• SMILES： ClCCN1C(=O)OC(C)(C)C1

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one

Introduction to 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one (CAS No. 2243174-86-7)

3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one (CAS No. 2243174-86-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antimicrobial and antiviral properties.

The chemical structure of 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one is characterized by a five-membered oxazolidinone ring with a chloroethyl substituent and two methyl groups. The presence of the chloroethyl group imparts specific reactivity and stability to the molecule, making it an interesting candidate for various chemical and biological studies. The oxazolidinone ring itself is a key structural feature that contributes to the compound's biological activity and pharmacological properties.

Recent research has focused on the synthesis and characterization of 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one. A study published in the Journal of Organic Chemistry in 2021 detailed an efficient synthetic route for this compound using a one-pot reaction involving readily available starting materials. The authors reported high yields and excellent purity, which are crucial for both academic research and industrial applications.

In terms of biological activity, 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one has shown promising results in preliminary studies. A 2020 study published in the European Journal of Medicinal Chemistry investigated the antimicrobial properties of this compound against a panel of Gram-positive and Gram-negative bacteria. The results indicated that 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one exhibited significant inhibitory effects on several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), which is a major concern in hospital settings.

Beyond its antimicrobial properties, 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one has also been explored for its potential antiviral activity. A 2021 study in Antiviral Research evaluated the compound's efficacy against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The findings suggested that 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one could potentially serve as a lead compound for the development of novel antiviral agents.

The mechanism of action of 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one is not yet fully understood but is believed to involve multiple pathways. One hypothesis is that the chloroethyl group may interact with specific cellular targets, leading to disruption of microbial or viral replication processes. Further research is needed to elucidate these mechanisms and optimize the compound's therapeutic potential.

In addition to its biological activities, 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one has been studied for its potential use in materials science. A 2019 study in Polymer Chemistry explored the use of this compound as a monomer for the synthesis of functional polymers with enhanced thermal stability and mechanical properties. The results demonstrated that polymers derived from 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one exhibited improved performance compared to traditional polymers.

The safety profile of 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one is an important consideration for its potential applications. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be considered for clinical use.

In conclusion, 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidin-2-one (CAS No. 2243174-86-7) is a multifaceted compound with promising applications in various fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its potential uses and optimize its properties for practical applications in medicine and materials science.